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Compound of Interest

Compound Name:
3-[(2-

fluorophenyl)methoxy]pyridine

CAS No.: 1707575-06-1

Cat. No.: B6493098

Get Quote

Executive Summary & Chemical Profile
3-[(2-fluorophenyl)methoxy]pyridine is a halogenated heterocyclic ether, likely utilized as a

pharmacophore building block (structurally analogous to Vonoprazan intermediates). Due to

the absence of a globally harmonized SDS for this specific research intermediate, it must be

managed under "Worst-Case" Functional Group Logic.

Effective disposal requires treating this compound as a Halogenated Organic Base. The

presence of the fluorine atom dictates the incineration pathway, while the pyridine ring dictates

chemical compatibility (segregation from acids).
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Property Characteristic Operational Implication

Functional Class Halogenated Pyridine Ether
MUST go to Halogenated

Waste stream.[1]

Reactivity Weak Base (Pyridine N)
Incompatible with Strong Acids

(Exothermic salt formation).

Combustibility
Likely Combustible

Liquid/Solid

Flash point likely >60°C (based

on MW ~203 g/mol

analogues).

Incineration HF Generator
Combustion releases

Hydrofluoric Acid (HF).

Critical Segregation Logic (The "Why")
As scientists, we do not simply "bin" chemicals; we manage molecular fate. The disposal of this

compound relies on two chemical realities:

The Fluorine Factor (Incineration Protection): Standard waste streams are often incinerated

in facilities lacking acid gas scrubbers. Burning 3-[(2-fluorophenyl)methoxy]pyridine
releases hydrogen fluoride (HF) gas.

Mechanism:[2][3][4]

Consequence: HF corrodes the refractory lining of standard incinerators and violates

emission standards. Therefore, it must be tagged for a facility equipped with wet scrubbers

(Halogenated Stream).

The Pyridine Factor (Incompatibility): The pyridine nitrogen possesses a lone pair of

electrons, making it a weak base.

Risk:[3][5][6] Mixing this waste into a drum containing acidic waste (e.g., waste H₂SO₄ or

HCl) will trigger an immediate exothermic acid-base neutralization.

Consequence: Rapid heat evolution, pressure buildup, and potential drum rupture.
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Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization

Solid Waste: If the material is a solid residue (e.g., from rotary evaporation), do not dissolve

it unnecessarily. Bag it as solid hazardous waste.

Liquid Waste: If in solution, ensure the solvent is compatible.

Preferred Solvents: Dichloromethane (DCM), Ethyl Acetate.

Prohibited Solvents: Strong mineral acids.

Phase 2: Waste Stream Segregation
Follow this strict decision matrix to prevent cross-contamination.
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Waste: 3-[(2-fluorophenyl)methoxy]pyridine

Physical State?

Solid Residue

Liquid Solution

Select Waste Stream

Is pH < 4?

Neutralize with
Dilute NaHCO3

Yes (Acidic)

No (Neutral/Basic)

Stream A: Halogenated Organic
(Contains F, Cl, Br)

CORRECT PATH

Stream B: Non-Halogenated
(Do NOT Use)

PROHIBITED

Labeling:
'Contains Fluorinated Pyridines'

'Flammable' 'Toxic'

High-Temp Incineration
(w/ HF Scrubber)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating fluorinated pyridine waste. Note the critical check for

acidity to prevent exothermic reactions in the waste container.

Phase 3: Containerization & Labeling
Container Selection:

Use HDPE (High-Density Polyethylene) containers. While glass is generally acceptable,

HDPE is preferred for fluorinated waste streams to eliminate breakage risks during

transport to the incinerator.

Labeling Requirements:

Primary Constituent: 3-[(2-fluorophenyl)methoxy]pyridine.

Hazard Warnings: "Flammable," "Irritant," "Halogenated".

RCRA Codes (US Only): If the pure chemical is being discarded, it does not have a

specific P or U list code. However, if it exhibits ignitability (Flash point <60°C), apply D001.

If it contains halogenated solvents (like DCM), apply F002.

Best Practice: Label as "Non-Regulated Halogenated Organic Waste" if no specific RCRA

characteristic applies, but always flag the Halogen content for the disposal vendor.

Regulatory & Safety Data Summary
The following table synthesizes regulatory classifications based on Structure-Activity

Relationships (SAR) for fluorinated pyridines.
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Regulatory Domain Classification Action Required

US EPA (RCRA)
Characteristic Waste (Likely

D001 if solvent-wet)

Test flash point if unsure.

Default to "Flammable" for

safety.

DOT (Transport)
UN 1993 (Flammable Liquid,

n.o.s.)

Use proper shipping name:

Flammable liquid, n.o.s.

(Fluorinated Pyridine

derivative).[6][7]

GHS Hazards
H315 (Skin), H319 (Eye), H335

(Resp)

Wear Nitrile gloves, Safety

Glasses, and Lab Coat.

Handle in Fume Hood.

Destruction Method
Rotary Kiln Incineration

(>1100°C)

Must specify "Halogenated" on

manifest to ensure HF

scrubbing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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